Cas no 56858-49-2 (4H-Thiopyran-4-one, 2,6-bis(methylthio)-)
56858-49-2 structure
Product Name:4H-Thiopyran-4-one, 2,6-bis(methylthio)-
CAS No:56858-49-2
MF:C7H8OS3
MW:204.332818031311
CID:1601032
Update Time:2024-09-12
4H-Thiopyran-4-one, 2,6-bis(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 4H-Thiopyran-4-one, 2,6-bis(methylthio)-
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- Inchi: 1S/C7H8OS3/c1-9-6-3-5(8)4-7(10-2)11-6/h3-4H,1-2H3
- InChI Key: RJBOJXVGPXQKLZ-UHFFFAOYSA-N
- SMILES: C1(SC)SC(SC)=CC(=O)C=1
Computed Properties
- Exact Mass: 203.97384
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 131 °C
- Boiling Point: 322.8±42.0 °C(Predicted)
- PSA: 17.07
4H-Thiopyran-4-one, 2,6-bis(methylthio)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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